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molecular formula C10H14N2O2 B8691019 t-Butyl 5-methylpyrazine-2-carboxylate

t-Butyl 5-methylpyrazine-2-carboxylate

Cat. No. B8691019
M. Wt: 194.23 g/mol
InChI Key: CTOPBEAKXQZYOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08198269B2

Procedure details

A boron trifluoride-diethyl ether complex (91.7 IL) was added dropwise to a suspension of 2-methylpyrazine-5-carboxylic acid (1 g) and tert-butyl 2,2,2-trichloroacetimidate (4.75 g) in tetrahydrofuran (20 mL) under ice-cooling. The reaction solution was heated to room temperature and stirred for two hours. A saturated sodium chloride solution and ethyl acetate were added to the reaction solution, and the organic layer was separated. The organic layer was dried over anhydrous magnesium sulfate, and the insoluble matter was separated by filtration. The filtrate was concentrated and purified by silica gel column chromatography to obtain the title compound (1.4 g).
Name
2-methylpyrazine-5-carboxylic acid
Quantity
1 g
Type
reactant
Reaction Step One
Name
tert-butyl 2,2,2-trichloroacetimidate
Quantity
4.75 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step One
Name
sodium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[N:6][C:5]([C:8]([OH:10])=[O:9])=[CH:4][N:3]=1.ClC(Cl)(Cl)C(=N)O[C:15]([CH3:18])([CH3:17])[CH3:16].[Cl-].[Na+].C(OCC)(=O)C>O1CCCC1>[CH3:1][C:2]1[N:3]=[CH:4][C:5]([C:8]([O:10][C:15]([CH3:18])([CH3:17])[CH3:16])=[O:9])=[N:6][CH:7]=1 |f:2.3|

Inputs

Step One
Name
2-methylpyrazine-5-carboxylic acid
Quantity
1 g
Type
reactant
Smiles
CC1=NC=C(N=C1)C(=O)O
Name
tert-butyl 2,2,2-trichloroacetimidate
Quantity
4.75 g
Type
reactant
Smiles
ClC(C(OC(C)(C)C)=N)(Cl)Cl
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
sodium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[Na+]
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for two hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
the insoluble matter was separated by filtration
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
purified by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
CC=1N=CC(=NC1)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.4 g
YIELD: CALCULATEDPERCENTYIELD 99.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.